![molecular formula C14H18N2O B4933250 1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole](/img/structure/B4933250.png)
1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole, also known as DMPI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMPI is a derivative of imidazole and has been found to exhibit a range of pharmacological effects, including anti-inflammatory, anti-cancer, and anti-tumor properties. In
Mechanism of Action
1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole exerts its pharmacological effects through a range of mechanisms. One of the key mechanisms of action of this compound is its ability to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and cancer. This compound has also been found to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting these enzymes, this compound is able to modulate a range of cellular processes, including inflammation, cell growth, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to exhibit anti-oxidant properties, protecting cells from oxidative stress. This compound has also been found to modulate the activity of a range of signaling pathways, including the MAPK pathway and the NF-κB pathway.
Advantages and Limitations for Lab Experiments
1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit potent pharmacological effects at low concentrations. Additionally, this compound has been found to be relatively stable and has a long half-life in vivo. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound has been found to exhibit some toxicity at high concentrations, and its precise mechanism of action is not fully understood.
Future Directions
For the study of 1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole include the development of this compound derivatives and the investigation of its potential use in combination therapy.
Synthesis Methods
1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole can be synthesized using a variety of methods, including the reaction of 2,3-dimethylphenol with 3-bromopropylamine in the presence of sodium hydride, followed by cyclization with imidazole. Another method involves the reaction of 2,3-dimethylphenol with 3-bromopropylamine in the presence of sodium hydroxide, followed by cyclization with imidazole. Both methods have been found to yield this compound in high purity.
Scientific Research Applications
1-[3-(2,3-dimethylphenoxy)propyl]-1H-imidazole has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been found to exhibit potent anti-cancer properties, inhibiting the growth and proliferation of a range of cancer cell lines. Additionally, this compound has been found to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.
Properties
IUPAC Name |
1-[3-(2,3-dimethylphenoxy)propyl]imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c1-12-5-3-6-14(13(12)2)17-10-4-8-16-9-7-15-11-16/h3,5-7,9,11H,4,8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSMZJLQATWXEBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCCCN2C=CN=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.